Cas no 2680837-99-2 (Tert-butyl 1-amino-3-methylidenecyclobutane-1-carboxylate)

• Product Name: Tert-butyl 1-amino-3-methylidenecyclobutane-1-carboxylate
• CAS No: 2680837-99-2
• MF: C₁₀H₁₇NO₂
• MW: 183.24748301506
• CID: 5653120
• PubChem ID: 165914858
• Update Time: 2025-06-15

Tert-butyl 1-amino-3-methylidenecyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2680837-99-2
• EN300-28271451
• tert-butyl 1-amino-3-methylidenecyclobutane-1-carboxylate
• Tert-butyl 1-amino-3-methylidenecyclobutane-1-carboxylate

• Inchi： 1S/C10H17NO2/c1-7-5-10(11,6-7)8(12)13-9(2,3)4/h1,5-6,11H2,2-4H3
• InChI Key： CUJQKNOPJZUDBH-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1(CC(=C)C1)N)=O

Computed Properties

• Exact Mass: 183.125928785g/mol
• Monoisotopic Mass: 183.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 52.3Ų

Additional information on Tert-butyl 1-amino-3-methylidenecyclobutane-1-carboxylate

Introduction to Tert-butyl 1-amino-3-methylidenecyclobutane-1-carboxylate (CAS No. 2680837-99-2)

Tert-butyl 1-amino-3-methylidenecyclobutane-1-carboxylate (CAS No. 2680837-99-2) is a versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its unique cyclobutane ring and amino functionality, holds potential applications in the development of novel drugs and therapeutic agents. In this article, we will delve into the chemical structure, synthesis methods, and recent research advancements related to this compound.

The chemical structure of Tert-butyl 1-amino-3-methylidenecyclobutane-1-carboxylate (CAS No. 2680837-99-2) is composed of a cyclobutane ring with a tert-butyl ester group attached to one of the carbons. The presence of an amino group and a methylidene group adds complexity and reactivity to the molecule. The tert-butyl ester group is known for its stability under various reaction conditions, making it an excellent protecting group in synthetic organic chemistry.

The synthesis of Tert-butyl 1-amino-3-methylidenecyclobutane-1-carboxylate (CAS No. 2680837-99-2) can be achieved through several routes, each with its own advantages and challenges. One common method involves the reaction of tert-butyl 3-methylidenecyclobutane-1-carboxylate with an appropriate amine derivative under controlled conditions. This reaction typically proceeds via a nucleophilic addition mechanism, followed by deprotection steps to yield the desired product. Recent advancements in catalytic methods have also shown promise in improving the efficiency and selectivity of this synthesis.

In the realm of medicinal chemistry, Tert-butyl 1-amino-3-methylidenecyclobutane-1-carboxylate (CAS No. 2680837-99-2) has been explored for its potential as a building block in the development of new drugs. The cyclobutane ring and amino functionality provide a scaffold that can be modified to target specific biological pathways or receptors. For instance, recent studies have investigated the use of this compound as a precursor for developing inhibitors of key enzymes involved in cancer progression and neurodegenerative diseases.

One notable application of Tert-butyl 1-amino-3-methylidenecyclobutane-1-carboxylate (CAS No. 2680837-99-2) is in the field of protein-protein interaction inhibitors. These inhibitors are crucial for modulating signaling pathways that are often dysregulated in various diseases. By incorporating this compound into larger molecular frameworks, researchers have been able to design molecules with enhanced binding affinity and selectivity for their target proteins.

Beyond its use in drug discovery, Tert-butyl 1-amino-3-methylidenecyclobutane-1-carboxylate (CAS No. 2680837-99-2) has also found applications in materials science and polymer chemistry. The unique properties of the cyclobutane ring and amino groups make it suitable for creating functional polymers with tailored mechanical and thermal properties. These polymers have potential uses in areas such as drug delivery systems, coatings, and advanced materials.

In conclusion, Tert-butyl 1-amino-3-methylidenecyclobutane-1-carboxylate (CAS No. 2680837-99-2) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and reactivity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications, this compound is poised to play a vital role in advancing our understanding and capabilities in fields such as medicinal chemistry, materials science, and pharmaceutical research.